Cas no 2090323-84-3 (tert-butyl 4-cyanopiperidine-4-carboxylate)

• Product Name: tert-butyl 4-cyanopiperidine-4-carboxylate
• CAS No: 2090323-84-3
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5248260
• PubChem ID: 131345144
• Update Time: 2025-07-18

tert-butyl 4-cyanopiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 4-cyano-, 1,1-dimethylethyl ester
• tert-butyl 4-cyanopiperidine-4-carboxylate

• Inchi： 1S/C11H18N2O2/c1-10(2,3)15-9(14)11(8-12)4-6-13-7-5-11/h13H,4-7H2,1-3H3
• InChI Key： IMCKJKAYTDNIEV-UHFFFAOYSA-N
• SMILES： N1CCC(C#N)(C(OC(C)(C)C)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-cyanopiperidine-4-carboxylate

Introduction to tert-butyl 4-cyanopiperidine-4-carboxylate (CAS No. 2090323-84-3)

tert-butyl 4-cyanopiperidine-4-carboxylate, with the CAS number 2090323-84-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyano group, and a piperidine ring. These features contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of tert-butyl 4-cyanopiperidine-4-carboxylate can be represented as C₁₁H₁₇N₂O₂. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the cyano group imparts unique electronic properties that can influence the compound's reactivity and biological activity. The piperidine ring, a common motif in many bioactive molecules, contributes to the compound's ability to interact with various biological targets.

Recent studies have highlighted the potential of tert-butyl 4-cyanopiperidine-4-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. The cyano group and piperidine ring play crucial roles in modulating the activity of key enzymes involved in inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, tert-butyl 4-cyanopiperidine-4-carboxylate has also been investigated for its neuroprotective effects. Studies conducted by researchers at the University of California have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier further enhances its therapeutic potential in neurological disorders.

The synthesis of tert-butyl 4-cyanopiperidine-4-carboxylate has been optimized using modern synthetic methods, ensuring high yields and purity. One common approach involves the reaction of tert-butyl 4-piperidinecarboxylate with cyanide sources under controlled conditions. This method not only simplifies the synthetic route but also reduces the risk of side reactions, making it suitable for large-scale production.

In terms of safety and handling, tert-butyl 4-cyanopiperidine-4-carboxylate is generally considered safe when proper precautions are taken. However, as with any chemical compound, it is essential to follow standard laboratory safety protocols to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects for tert-butyl 4-cyanopiperidine-4-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new applications in drug discovery. For example, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with high accuracy. This information is invaluable for designing more effective drugs with improved selectivity and reduced side effects.

In conclusion, tert-butyl 4-cyanopiperidine-4-carboxylate (CAS No. 2090323-84-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.